Cas no 62638-89-5 ( )

• Product Name: &nbsp
• CAS No: 62638-89-5
• MF: C₁₇H₁₇N₅OS₂
• MW: 371.479779958725
• CID: 957016
• PubChem ID: 3965435
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]-3-(2-methylphenyl)thiourea
• AC1N0MZC
• NSC289083
• NSC-289083
• 62638-89-5
• DTXSID60398273
•  

• Inchi： 1S/C17H17N5OS2/c1-11-6-2-3-7-12(11)18-16(24)22-21-15(23)10-25-17-19-13-8-4-5-9-14(13)20-17/h2-9H,10H2,1H3,(H,19,20)(H,21,23)(H2,18,22,24)
• InChI Key： CJGLUXHTIYBGBU-UHFFFAOYSA-N
• SMILES： S(CC(NNC(NC1C=CC=CC=1C)=S)=O)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 371.08771
• Monoisotopic Mass: 371.087452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 3.5

Experimental Properties

• Density: 1.42
• Refractive Index: 1.744
• PSA: 81.84
• LogP: 3.83600